Cas no 346664-13-9 (N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide)
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide
-
- MDL: MFCD00577485
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB580623-500 mg |
N-{4-[(4H-1,2,4-Triazol-4-ylamino)sulfonyl]phenyl}acetamide; . |
346664-13-9 | 500MG |
€678.60 | 2023-07-11 | ||
| abcr | AB580623-1 g |
N-{4-[(4H-1,2,4-Triazol-4-ylamino)sulfonyl]phenyl}acetamide; . |
346664-13-9 | 1g |
€1,312.80 | 2023-07-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00885551-1g |
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide |
346664-13-9 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| Key Organics Ltd | 4R-0036-1MG |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-5MG |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-10MG |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-0.5G |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 0.5g |
£385.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-1G |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 1g |
£770.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-5G |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 5g |
£3080.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-0036-10G |
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide |
346664-13-9 | >90% | 10g |
£5775.00 | 2023-09-07 |
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide
Comprehensive Overview of N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide (CAS No. 346664-13-9)
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide, with the CAS number 346664-13-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,2,4-triazole ring and a sulfamoyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role as a precursor or intermediate in the synthesis of bioactive molecules.
The compound's structure includes an acetamide moiety linked to a phenyl ring, which is further substituted with a sulfamoyl group and a 1,2,4-triazole ring. This combination of functional groups suggests potential interactions with biological targets, such as enzymes or receptors, which could be exploited in therapeutic applications. The presence of the triazole ring is noteworthy, as this heterocycle is known for its stability and ability to participate in hydrogen bonding, often enhancing the pharmacokinetic properties of drug candidates.
In recent years, the scientific community has shown growing interest in N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide due to its structural similarity to compounds used in antimicrobial and anti-inflammatory therapies. For instance, 1,2,4-triazole-containing compounds have been extensively studied for their antimicrobial properties, and the addition of a sulfamoyl group may further modulate their activity. This has led to increased searches for "triazole sulfonamide derivatives" and "acetamide-based bioactive compounds" in academic and industrial research databases.
From a synthetic chemistry perspective, CAS 346664-13-9 represents a valuable building block for the development of more complex molecules. Its sulfamoyl group can serve as a handle for further functionalization, while the acetamide moiety provides a point of diversification. Researchers exploring "click chemistry" or "heterocyclic compound synthesis" often encounter this compound as a reference or starting material. The compound's stability under various conditions also makes it a reliable candidate for scalable production.
The potential applications of N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide extend beyond pharmaceuticals. In material science, compounds containing triazole and sulfonamide groups have been investigated for their ability to form supramolecular structures or polymers with unique properties. This has sparked interest in queries like "triazole-based materials" and "sulfonamide functionalized polymers," highlighting the interdisciplinary relevance of this compound.
Quality control and analytical characterization of CAS 346664-13-9 are critical for its use in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods ensure that the compound meets the stringent requirements for pharmaceutical intermediates, addressing common concerns about "compound purity in drug development."
In conclusion, N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide (346664-13-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structural features, including the 1,2,4-triazole and sulfamoyl groups, make it a valuable subject for ongoing research. As interest grows in "heterocyclic drug design" and "functionalized acetamides," this compound is likely to remain a focal point for innovation and discovery.
346664-13-9 (N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)